Cas no 188350-94-9 (2(1H)-Quinolinone, 5,6,7,8-tetrahydro-1-(phenylmethyl)-)

• Product Name: 2(1H)-Quinolinone, 5,6,7,8-tetrahydro-1-(phenylmethyl)-
• CAS No: 188350-94-9
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• MDL: MFCD33548983
• CID: 5162683
• Update Time: 2025-06-12

2(1H)-Quinolinone, 5,6,7,8-tetrahydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 5,6,7,8-tetrahydro-1-(phenylmethyl)-

• MDL： MFCD33548983
• Inchi： 1S/C16H17NO/c18-16-11-10-14-8-4-5-9-15(14)17(16)12-13-6-2-1-3-7-13/h1-3,6-7,10-11H,4-5,8-9,12H2
• InChI Key： RVPBYPUXTLZVTG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(CCCC2)C=CC1=O

Additional information on 2(1H)-Quinolinone, 5,6,7,8-tetrahydro-1-(phenylmethyl)-

Comprehensive Overview of 2(1H)-Quinolinone, 5,6,7,8-tetrahydro-1-(phenylmethyl)- (CAS No. 188350-94-9)

2(1H)-Quinolinone, 5,6,7,8-tetrahydro-1-(phenylmethyl)-, with the CAS number 188350-94-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule features a quinolinone core, which is partially hydrogenated and substituted with a benzyl group at the 1-position. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The quinolinone scaffold is widely recognized for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are increasingly exploring derivatives like 5,6,7,8-tetrahydro-1-(phenylmethyl)-2(1H)-quinolinone to develop novel therapeutic agents. Recent studies highlight its potential in targeting enzymes such as kinases and receptors involved in neurodegenerative diseases, aligning with the growing interest in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, CAS 188350-94-9 serves as a versatile building block. Its hydrogenated quinolinone structure enhances stability and solubility, making it suitable for medicinal chemistry optimization. The compound’s benzyl substitution further allows for functional group modifications, enabling the creation of libraries for high-throughput screening (HTS). This adaptability is crucial in modern drug discovery, where structure-activity relationship (SAR) studies dominate research trends.

In the context of green chemistry, 2(1H)-Quinolinone, 5,6,7,8-tetrahydro-1-(phenylmethyl)- has been investigated for eco-friendly synthesis routes. Catalytic hydrogenation and microwave-assisted reactions are among the sustainable methods employed to produce this compound, addressing the demand for environmentally benign processes. Such advancements resonate with the global push toward sustainable pharmaceutical manufacturing.

The compound’s physicochemical properties, including its logP and hydrogen bonding capacity, are critical for drug-likeness assessments. Computational tools like molecular docking and QSAR modeling frequently utilize 188350-94-9 as a reference structure to predict bioavailability and toxicity. These applications are pivotal in AI-driven drug design, a hot topic in cheminformatics.

Beyond pharmaceuticals, 5,6,7,8-tetrahydro-1-(phenylmethyl)-2(1H)-quinolinone finds utility in material science. Its aromatic and heterocyclic motifs contribute to the development of organic semiconductors and fluorescent probes, aligning with innovations in optoelectronic materials. This dual applicability underscores its interdisciplinary relevance.

For researchers sourcing CAS 188350-94-9, quality benchmarks such as HPLC purity and NMR validation are essential. Reputable suppliers often provide technical data sheets (TDS) detailing these parameters, ensuring compliance with Good Laboratory Practice (GLP). The compound’s stability under various storage conditions is another frequently queried aspect in scientific forums.

In summary, 2(1H)-Quinolinone, 5,6,7,8-tetrahydro-1-(phenylmethyl)- (188350-94-9) exemplifies the convergence of medicinal chemistry, sustainable synthesis, and material science. Its multifaceted applications and adaptability to cutting-edge technologies position it as a compound of enduring scientific interest.